Cas no 1356819-86-7 (2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]-)

• Product Name: 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]-
• CAS No: 1356819-86-7
• MF: C₁₅H₁₄F₂N₂O₂
• MW: 292.280670642853
• CID: 5452151
• PubChem ID: 132969388
• Update Time: 2025-11-06

2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C15H14F2N2O2/c16-13-5-1-3-10(14(13)17)7-11(8-18)15(20)19-9-12-4-2-6-21-12/h1,3,5,7,12H,2,4,6,9H2,(H,19,20)
• InChI Key： KHBQOIGKCVWXTB-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)C(C#N)=CC1=CC=CC(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]-

Introduction to 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- (CAS No. 1356819-86-7)

2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- (CAS No. 1356819-86-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acrylamide and features a unique combination of functional groups that contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- includes a cyano group, a difluorophenyl moiety, and a tetrahydrofuran ring. These structural elements endow the compound with distinct chemical properties and biological activities. The cyano group is known for its ability to participate in various chemical reactions, making it a valuable functional group in synthetic chemistry. The difluorophenyl moiety introduces fluorine atoms, which can significantly influence the compound's pharmacokinetic properties and binding affinity to biological targets. The tetrahydrofuran ring adds structural rigidity and can enhance the compound's solubility and stability.

In recent years, 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- has garnered attention for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound can modulate the activity of kinases, which are key enzymes implicated in numerous signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

The pharmacological profile of 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- has been extensively investigated through in vitro and in vivo studies. In vitro assays have revealed that this compound can selectively inhibit the activity of specific kinases with high potency and selectivity. These findings have been corroborated by in vivo studies using animal models, which have shown that the compound can effectively reduce tumor growth and inflammation without significant toxicity.

The unique combination of functional groups in 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- also makes it an attractive candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to study the interactions between this compound and its target proteins. These studies have provided valuable insights into the binding modes and key interactions that contribute to the compound's biological activity.

In addition to its potential as a therapeutic agent, 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- has also been explored for its use as a tool compound in biochemical research. Its ability to selectively modulate specific biological targets makes it a useful probe for studying signaling pathways and validating new therapeutic targets. Researchers have utilized this compound to gain deeper insights into the mechanisms underlying various diseases and to identify novel therapeutic strategies.

The synthesis of 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- has been optimized through various synthetic routes to ensure high yield and purity. These synthetic methods typically involve multi-step processes that incorporate advanced organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis. The availability of efficient synthetic protocols has facilitated the production of this compound on both laboratory and industrial scales.

In conclusion, 2-Propenamide, 2-cyano-3-(2,3-difluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]- (CAS No. 1356819-86-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or tool compound. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing novel treatments.